Cas no 468-44-0 (Gibberellin A4)

Gibberellin A4 Properties

Names and Identifiers

• Gibberellin A4
• (1alpha,2beta,4aalpha,4bbeta,10beta)-2,4a-Dihydroxy-1-methyl-8-methylene-gibbane-1,10-dicarboxylic acid 1,4a-lactone
• 4Aalpha,4bbeta-gibbane-1alpha,10beta-dicarboxylic acid,2beta,4A-dihydroxy-1-methyl-8-methylene-,1,4A-lactone
• Einecs 207-406-9
• GIBBERELLIC ACID A4
• GibberellinA4+7
• gibberellina4plantcellculture*tested
• Giclazide
• +Expand

• MDL： MFCD00133363
• InChIKey： RSQSQJNRHICNNH-ZNCZPJGSSA-N
• Inchi： InChI=1S/C19H24O5/c1-9-7-18-8-10(9)3-4-11(18)19-6-5-12(20)17(2,16(23)24-19)14(19)13(18)15(21)22/h10-14,20H,1,3-8H2,2H3,(H,21,22)/t10?,11-,12+,13-,14?,17-,18+,19-/m1/s1
• SMILES： C=C1C[C@]23CC1CC[C@H]2[C@]45CC[C@@H]([C@](C)(C4[C@@H]3C(=O)O)C(=O)O5)O

Computed Properties

• Exact Mass: 332.16200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 1
• Heavy Atom Count: 24

Experimental Properties

• LogP: 2.13620
• PSA: 83.83000
• Boiling Point: 574℃
• Melting Point: 200-211°C
• Flash Point: >110°(230°F)
• Solubility: Soluble in methanol or ethanol. Also soluble in aqueous sodium bicarbonate or sodium acetate